2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]-N-(pyridin-2-ylmethyl)acetamide

• IUPAC Name: 2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C17H24N4O2/c22-16(19-12-14-4-1-2-8-18-14)13-20-10-6-15(7-11-20)21-9-3-5-17(21)23/h1-2,4,8,15H,3,5-7,9-13H2,(H,19,22)
• InChI Key: QWKAPQLIJMEPAN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2CCN(CC2)CC(=O)NCC3=CC=CC=N3
• Molecular Formula: C17H24N4O2
• Molecular Weight: 316.4 g/mol

Description

The compound “2-[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]-N-(pyridin-2-ylmethyl)acetamide” is a complex organic molecule. It contains a pyrrolidine-2-one scaffold, which is a structural feature recurrent in antitumor agents. This scaffold is a five-membered ring containing nitrogen, which is widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of this compound involves the condensation of 2-[4-(het)aryl-2-oxopyrrolidin-1-yl]acetates with hydrazine hydrate and phenylhydrazine. This leads to the formation of structural analogs of piracetam, known as 2-[4-(Het)aryl-2-oxopyrrolidin-1-yl]acetohydrazides. New [N′-alkyl(hetaryl)idene]-4-(het)aryl-2-oxopyrrolidin-1-ylacetohydrazides are synthesized by the reaction of 2-[4-(het)aryl-2-oxopyrrolidin-1-yl]-acetohydrazides with aromatic aldehydes, acetone, and acetophenone.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrrolidine-2-one scaffold. This scaffold is a five-membered ring containing nitrogen, which contributes to the stereochemistry of the molecule. The non-planarity of the ring, a phenomenon called “pseudorotation”, increases the three-dimensional (3D) coverage of the molecule.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include condensation and reduction. The condensation of 2-[4-(het)aryl-2-oxopyrrolidin-1-yl]acetates with hydrazine hydrate and phenylhydrazine leads to the formation of 2-[4-(Het)aryl-2-oxopyrrolidin-1-yl]acetohydrazides. These intermediates are then reduced to form the final product.

Future Directions

The future directions for the research and development of this compound could involve further exploration of its potential therapeutic applications. Given its structural similarity to piracetam, a well-known nootropic drug, it may have potential uses in the treatment of cognitive disorders. Further studies could also explore its potential antitumor properties, given the recurrent use of the pyrrolidine-2-one scaffold in antitumor agents.